Xylazine-d6 Hydrochloride

Specification

• Molecular Formula: C12H17ClN2S
• Molecular Weight: 262.83 g/mol
• IUPAC Name: N-[2,6-bis(trideuteriomethyl)phenyl]-5,6-dihydro-4H-1,3-thiazin-2-amine;hydrochloride
• Standard InChI: InChI=1S/C12H16N2S.ClH/c1-9-5-3-6-10(2)11(9)14-12-13-7-4-8-15-12;/h3,5-6H,4,7-8H2,1-2H3,(H,13,14);1H/i1D3,2D3
• Standard InChI Key: QYEFBJRXKKSABU-TXHXQZCNSA-N
• Isomeric SMILES: [2H]C([2H])([2H])C1=C(C(=CC=C1)C([2H])([2H])[2H])NC2=NCCCS2.Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC2=NCCCS2.Cl

Introduction

Chemical Identity and Structural Characteristics

Xylazine-d6 Hydrochloride (CAS: 1795020-86-8) is a deuterium-labeled derivative of xylazine hydrochloride, with the molecular formula $\text{C}_{12}\text{D}_6\text{H}_{10}\text{N}_2\text{S} \cdot \text{HCl}$ and a molecular weight of 262.83 g/mol. The deuterium atoms are strategically incorporated at the methyl groups of the 2,6-dimethylphenyl ring, a modification that preserves the compound’s chemical reactivity while introducing a distinct mass shift detectable via mass spectrometry.

Synthesis and Isotopic Labeling

Deuteration of xylazine is achieved through hydrogen-deuterium exchange reactions under controlled conditions. The synthesis typically involves:

• Substrate Preparation: Xylazine hydrochloride is dissolved in deuterated solvents (e.g., D2O or deuterated methanol).

• Catalytic Exchange: Acid or base catalysts facilitate H/D exchange at the methyl groups of the aromatic ring.

• Purification: High-performance liquid chromatography (HPLC) isolates the deuterated product with >95% purity.

Key Considerations:

• Isotopic Purity: Mass spectrometry confirms the incorporation of six deuterium atoms, critical for avoiding interference in quantitative assays.

• Stability: The compound has a limited shelf life (typically 12–18 months) and requires storage at ambient temperature in airtight containers.

Analytical Applications

Mass Spectrometry-Based Quantification

Xylazine-d6 Hydrochloride is indispensable as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). A 2024 wastewater surveillance study in Texas demonstrated its utility in achieving a linear calibration range of 0.1–100 ng/L ($R^2 = 0.996$) for xylazine detection.

Table 1: Performance Metrics of Xylazine-d6 in LC-MS/MS

Parameter	Value
Limit of Detection	0.1 ng/L
Linear Range	0.1–100 ng/L
Intraday Precision (%RSD)	<5%
Recovery Rate	98–102%

Forensic and Toxicological Studies

In forensic contexts, the compound enables accurate measurement of xylazine in postmortem tissues. A GC-MS method validated for rat brain samples achieved quantification limits of 0.5 ng/g using xylazine-d6 as the internal standard. This approach mitigates matrix effects, which can otherwise distort analyte signals by up to 30%.

Environmental and Public Health Implications

The detection of xylazine in wastewater underscores its persistence in aquatic ecosystems. A 2024 study found that conventional wastewater treatment removes only 65–78% of xylazine, necessitating advanced oxidation processes for complete degradation. Public health initiatives now prioritize wastewater-based epidemiology to map xylazine distribution and inform harm-reduction strategies.